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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of

UWA-101 and its related compounds. UWA-101, an analog of 3,4-

methylenedioxymethamphetamine (MDMA), has emerged as a promising therapeutic lead,

particularly in the context of Parkinson's disease. This document details the quantitative effects

of structural modifications on monoamine transporter affinity and function, outlines the

experimental protocols used to determine these properties, and visualizes the key signaling

pathways and experimental workflows.

Introduction: From MDMA to Non-Psychoactive
Therapeutics
The illicit drug MDMA, while known for its psychoactive effects, has shown potential in

alleviating certain symptoms of Parkinson's disease, such as L-DOPA-induced dyskinesia.[1][2]

[3] However, its neurotoxicity, abuse potential, and psychoactive properties preclude its clinical

use.[1][4] This led researchers at the University of Western Australia to develop a series of

MDMA analogs with the goal of retaining the therapeutic benefits while eliminating the
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undesirable effects.[1][2][3] The primary strategy involved modifying the α-position of the

phenethylamine scaffold.[1][3]

The lead compound from this research, UWA-101 (α-cyclopropyl-MDMA), demonstrates a

significantly altered pharmacological profile compared to MDMA.[1][2][3] This guide explores

the SAR of UWA-101 and other key analogs, providing a comprehensive resource for

researchers in the field of neuropharmacology and drug development.

Structure-Activity Relationship and Quantitative
Data
The central theme in the SAR of UWA-101 and its analogs is the profound impact of the

substituent at the α-position on the molecule's affinity and selectivity for the dopamine

transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET).

Key Structural Modifications and Their Effects
Replacing the α-methyl group of MDMA with a cyclopropyl group to yield UWA-101 results in a

dramatic shift in its transporter affinity profile.[1][4] This substitution leads to a greater than 5-

fold decrease in affinity for the norepinephrine transporter (NET) and the serotonin 5-HT2A

receptor, the latter being associated with hallucinogenic effects.[2][3] Concurrently, it produces

a remarkable 10-fold increase in affinity for the dopamine transporter (DAT) while retaining high

affinity for the serotonin transporter (SERT).[2][3] This makes UWA-101 a potent and selective

dual SERT/DAT inhibitor.[2][3]

Further modifications at the α-position have yielded a range of compounds with varying

selectivity profiles:

UWA-104 (α-isopropyl-MDMA): This analog is a selective dopamine reuptake inhibitor with

over 30-fold selectivity for DAT over other monoamine transporters and the 5-HT2A receptor.

[3]

UWA-121 ((R)-UWA-101): The (R)-enantiomer of UWA-101, UWA-121, is a serotonin-

dopamine reuptake inhibitor (SDRI) with a 10-fold preference for dopamine reuptake

inhibition over serotonin reuptake inhibition.[3]
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UWA-122 ((S)-UWA-101): In contrast to its enantiomer, the (S)-enantiomer is a highly

selective serotonin reuptake inhibitor.[3]

Other Analogs: A series of other analogs with varying α-substituents have also been

synthesized, including UWA-091 (α-propyl), UWA-102 (α-tert-butyl), and UWA-001 (α-

phenyl), each with distinct pharmacological properties.[3]

Quantitative Data Summary
The following table summarizes the in vitro binding affinities (Ki) and/or reuptake inhibition

potencies (IC50) of UWA-101 and its key analogs at the human monoamine transporters.

Compound
α-
Substituent

DAT
(Ki/IC50,
nM)

SERT
(Ki/IC50,
nM)

NET
(Ki/IC50,
nM)

Selectivity
Profile

MDMA Methyl ~1,500 ~150 ~300
SERT/NET >

DAT

UWA-101 Cyclopropyl ~150 ~150 >1,000
Dual

DAT/SERT

UWA-104 Isopropyl Potent Weak Weak
Selective

DAT

UWA-121
(R)-

Cyclopropyl
Potent Moderate Weak DAT > SERT

UWA-122
(S)-

Cyclopropyl
Weak Potent Weak

Selective

SERT

UWA-001 Phenyl Moderate Moderate Moderate Mixed

Note: The exact values can vary between studies and experimental conditions. The data

presented here is a representative summary from available literature.

Experimental Protocols
The characterization of UWA-101 and its analogs relies on standardized in vitro assays to

determine their affinity for and inhibition of monoamine transporters.
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Radioligand Binding Assays for Transporter Affinity (Ki)
This protocol determines the binding affinity of a test compound for a specific monoamine

transporter by measuring its ability to displace a known radiolabeled ligand.

Materials:

Cell membranes prepared from HEK293 cells stably expressing the human dopamine

(hDAT), serotonin (hSERT), or norepinephrine (hNET) transporter.

Radioligands: [³H]WIN 35,428 for hDAT, [³H]citalopram for hSERT, and [³H]nisoxetine for

hNET.

Test compounds (UWA-101 and analogs) at various concentrations.

Non-specific binding control (e.g., 10 µM benztropine for hDAT, 10 µM fluoxetine for hSERT,

10 µM desipramine for hNET).

Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

96-well microplates.

Glass fiber filter mats.

Scintillation fluid and a liquid scintillation counter.

Procedure:

In a 96-well plate, combine the cell membrane preparation, radioligand at a concentration

near its Kd, and either assay buffer (for total binding), the non-specific binding control, or the

test compound at various concentrations.

Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach

equilibrium.

Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter

mat using a cell harvester.
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Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

Place the filter mats in scintillation vials, add scintillation fluid, and quantify the radioactivity

using a liquid scintillation counter.

Calculate specific binding by subtracting non-specific binding from total binding.

Determine the IC50 value of the test compound (the concentration that inhibits 50% of

specific binding) by non-linear regression analysis.

Convert the IC50 value to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 +

[L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Synaptosomal Monoamine Reuptake Inhibition Assay
(IC50)
This functional assay measures the ability of a test compound to inhibit the uptake of a

radiolabeled monoamine into isolated nerve terminals (synaptosomes).

Materials:

Synaptosomes prepared from rat brain tissue (e.g., striatum for DAT, hippocampus or cortex

for SERT and NET).

Radiolabeled monoamines: [³H]dopamine, [³H]serotonin, or [³H]norepinephrine.

Test compounds (UWA-101 and analogs) at various concentrations.

Uptake buffer (e.g., Krebs-Ringer-HEPES buffer).

96-well microplates.

Glass fiber filter mats.

Scintillation fluid and a liquid scintillation counter.

Procedure:
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Pre-incubate the synaptosomes with varying concentrations of the test compound or vehicle

for 10-15 minutes at 37°C in a 96-well plate.

Initiate the uptake by adding the respective [³H]monoamine substrate at a concentration near

its Km.

Incubate for a short period (e.g., 5-10 minutes) at 37°C.

Terminate the uptake by rapid filtration over glass fiber filters, followed by washing with ice-

cold uptake buffer to remove unincorporated radiolabel.

Quantify the radioactivity trapped on the filters using a liquid scintillation counter.

Determine the IC50 value of the test compound by plotting the percentage of inhibition

against the test compound concentration and fitting the data to a sigmoidal dose-response

curve.

Visualizations: Signaling Pathways and
Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the key concepts and

processes described in this guide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Neuron

Synaptic Cleft

Postsynaptic Neuron

Dopamine

VMAT2

Serotonin

Synaptic Vesicle
Packaging

Release

DAT

SERT

UWA-101

Inhibition

Inhibition

Reuptake

Dopamine
Receptor

Binding

Reuptake

Serotonin
Receptor

Binding

Click to download full resolution via product page

Caption: Mechanism of action of UWA-101 at the synapse.
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Caption: Workflow for in vitro characterization of UWA compounds.

Conclusion
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The structure-activity relationship of UWA-101 and its analogs demonstrates a clear path

towards the development of non-psychoactive therapeutics derived from the MDMA scaffold.

By strategic modification of the α-substituent, it is possible to fine-tune the affinity and

selectivity for monoamine transporters, thereby separating the desired therapeutic effects from

the unwanted psychoactive and neurotoxic properties. The data and protocols presented in this

guide provide a solid foundation for further research and development in this promising area of

medicinal chemistry and neuropharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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